20-OXO-20-DEOXYPHORBOL 12,13-DIBUTYRATE
20-OXO-20-DEOXYPHORBOL 12,13-DIBUTYRATE
Brand Name:
Vulcanchem
CAS No.:
100930-03-8
VCID:
VC0017537
InChI:
InChI=1S/C28H38O8/c1-7-9-20(30)35-24-16(4)27(34)18(22-25(5,6)28(22,24)36-21(31)10-8-2)12-17(14-29)13-26(33)19(27)11-15(3)23(26)32/h11-12,14,16,18-19,22,24,33-34H,7-10,13H2,1-6H3/t16-,18+,19-,22-,24-,26-,27-,28-/m1/s1
SMILES:
CCCC(=O)OC1C(C2(C(C=C(CC3(C2C=C(C3=O)C)O)C=O)C4C1(C4(C)C)OC(=O)CCC)O)C
Molecular Formula:
C28H38O8
Molecular Weight:
502.6 g/mol
20-OXO-20-DEOXYPHORBOL 12,13-DIBUTYRATE
CAS No.: 100930-03-8
Main Products
VCID: VC0017537
Molecular Formula: C28H38O8
Molecular Weight: 502.6 g/mol
| CAS No. | 100930-03-8 |
|---|---|
| Product Name | 20-OXO-20-DEOXYPHORBOL 12,13-DIBUTYRATE |
| Molecular Formula | C28H38O8 |
| Molecular Weight | 502.6 g/mol |
| IUPAC Name | [(1S,2S,6R,10S,11R,13S,14R,15R)-13-butanoyloxy-8-formyl-1,6-dihydroxy-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] butanoate |
| Standard InChI | InChI=1S/C28H38O8/c1-7-9-20(30)35-24-16(4)27(34)18(22-25(5,6)28(22,24)36-21(31)10-8-2)12-17(14-29)13-26(33)19(27)11-15(3)23(26)32/h11-12,14,16,18-19,22,24,33-34H,7-10,13H2,1-6H3/t16-,18+,19-,22-,24-,26-,27-,28-/m1/s1 |
| Standard InChIKey | BSSVCYJMQUYSRI-YVQNUNKESA-N |
| Isomeric SMILES | CCCC(=O)O[C@@H]1[C@H]([C@]2([C@@H](C=C(C[C@]3([C@H]2C=C(C3=O)C)O)C=O)[C@H]4[C@@]1(C4(C)C)OC(=O)CCC)O)C |
| SMILES | CCCC(=O)OC1C(C2(C(C=C(CC3(C2C=C(C3=O)C)O)C=O)C4C1(C4(C)C)OC(=O)CCC)O)C |
| Canonical SMILES | CCCC(=O)OC1C(C2(C(C=C(CC3(C2C=C(C3=O)C)O)C=O)C4C1(C4(C)C)OC(=O)CCC)O)C |
| PubChem Compound | 16219862 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume